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Compound of Interest

Compound Name: BMY-25551

Cat. No.: B018278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMY-25551 is a potent derivative of mitomycin C, categorized as a DNA cross-linking agent.[1]

Its mechanism of action involves the generation of interstrand crosslinks (ICLs) in the DNA

double helix, which obstructs DNA replication and transcription, ultimately leading to cell cycle

arrest and apoptosis.[2][3] Due to its cytotoxic nature, BMY-25551 and its analogs are subjects

of research in cancer therapy. The cellular response to the DNA damage induced by such

agents often involves the activation of the Fanconi Anemia (FA) signaling pathway.[4][5][6]

This document provides detailed protocols for the preparation of BMY-25551 stock solutions for

research purposes, along with a summary of its chemical properties and a diagram of the

relevant signaling pathway.

Chemical and Physical Properties
A summary of the key chemical and physical properties of BMY-25551 is provided in the table

below. This information is essential for accurate stock solution preparation and experimental

design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b018278?utm_src=pdf-interest
https://www.benchchem.com/product/b018278?utm_src=pdf-body
https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC9050950/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4278321/
https://www.benchchem.com/product/b018278?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3403008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4934657/
https://pubmed.ncbi.nlm.nih.gov/14726022/
https://www.benchchem.com/product/b018278?utm_src=pdf-body
https://www.benchchem.com/product/b018278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

((1aS,8S,8aR,8bS)-6-(2-

hydroxyethoxy)-8a-methoxy-5-

methyl-4,7-dioxo-

1,1a,2,4,7,8,8a,8b-

octahydroazirino[2',3':3,4]pyrrol

o[1,2-a]indol-8-yl)methyl

carbamate

[1]

Molecular Formula C17H21N3O7 [1]

Molecular Weight 379.37 g/mol [1]

CAS Number 105139-98-8 [1]

Appearance Solid (assumed) N/A

Solubility

Specific quantitative data not

available. As a mitomycin

analog, it is anticipated to be

soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO) and Ethanol. For

Mitomycin C, a 15 mM stock

solution can be prepared in

DMSO.

[7]

Storage of Powder

Short term (days to weeks): 0-

4°C, dry and dark. Long term

(months to years): -20°C, dry

and dark.

[1]

Stock Solution Storage

Short term (days to weeks): 0-

4°C. Long term (months):

-20°C.

[1]

Experimental Protocols
Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://academic.oup.com/carcin/article/27/3/446/2476149
https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://www.researchgate.net/publication/301535093_Cellular_response_to_DNA_interstrand_crosslinks_the_Fanconi_anemia_pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BMY-25551 is a potent cytotoxic agent and should be handled with extreme care in a

laboratory setting equipped for handling hazardous chemicals. Always wear appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves. All manipulations should be performed in a certified chemical fume hood or a

biological safety cabinet. Refer to the general safety data sheet (SDS) guidelines for handling

cytotoxic compounds.[8][9][10]

Preparation of a 10 mM BMY-25551 Stock Solution in
DMSO
This protocol is based on the general procedure for preparing stock solutions of mitomycin

analogs. The exact solubility of BMY-25551 should be experimentally determined.

Materials:

BMY-25551 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Equilibrate: Allow the BMY-25551 vial to warm to room temperature before opening to

prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of BMY-25551
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 3.79 mg of BMY-25551.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BMY-
25551 powder. For 3.79 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but care should be taken to

avoid degradation of the compound.

Sterilization (Optional): If the stock solution is to be used in cell culture, it can be sterilized by

passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term use.

Experimental Workflow
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Stock Solution Preparation

Start: Obtain BMY-25551 Powder

Weigh BMY-25551 Powder
(in fume hood)

Add Anhydrous DMSO

Vortex to Dissolve

Sterile Filter (0.22 µm)
(Optional, for cell culture)

Aliquot into single-use tubes

Store at -20°C

End: Ready for use
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Fanconi Anemia Pathway Activation by BMY-25551
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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